Cas no 99407-76-8 (TRIS(2-METHOXY-PHENYL)-METHANOL)

• Product Name: TRIS(2-METHOXY-PHENYL)-METHANOL
• CAS No: 99407-76-8
• MF: C₂₂H₂₂O₄
• MW: 350.407686710358
• CID: 3542993
• PubChem ID: 4153677
• Update Time: 2025-04-22

TRIS(2-METHOXY-PHENYL)-METHANOL Chemical and Physical Properties

Names and Identifiers

• TRIS(2-METHOXY-PHENYL)-METHANOL
• TRIS-(2-METHOXY-PHENYL)-METHANOL
• 99407-76-8
• AKOS024427098
• Tris(2-methoxyphenyl)methanol
• SCHEMBL8784494

• MDL： MFCD00192609
• Inchi： 1S/C22H22O4/c1-24-19-13-7-4-10-16(19)22(23,17-11-5-8-14-20(17)25-2)18-12-6-9-15-21(18)26-3/h4-15,23H,1-3H3
• InChI Key： XRELZCYCMDJERL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(C1=CC=CC=C1OC)(C1=CC=CC=C1OC)O

Computed Properties

• Exact Mass: 350.15180918Da
• Monoisotopic Mass: 350.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.9Ų